Cas no 850242-15-8 (7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 850242-15-8
• MF: C₁₇H₁₁BrN₂O₃
• MW: 371.184843301773
• CID: 6341962
• PubChem ID: 665519
• Update Time: 2025-05-25

7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 7-bromo-2-methyl-1-pyridin-4-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• AKOS016311668
• SMR000046626
• MLS000083630
• F3226-2942
• CHEMBL1575737
• 850242-15-8
• AKOS002275050

• Inchi： 1S/C17H11BrN2O3/c1-20-14(9-4-6-19-7-5-9)13-15(21)11-8-10(18)2-3-12(11)23-16(13)17(20)22/h2-8,14H,1H3
• InChI Key： JCQKMWYCKXOHBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1=C(C(N(C)C1C1C=CN=CC=1)=O)O2)=O

Computed Properties

• Exact Mass: 369.99530g/mol
• Monoisotopic Mass: 369.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.5Ų

Additional information on 7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Overview of 7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 850242-15-8)

The compound 7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 850242-15-8) is a structurally complex heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique chromeno[2,3-c]pyrrole core, combined with a pyridin-4-yl substituent and a bromo functional group, makes it a versatile intermediate for the development of novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and anti-inflammatory agents, which are currently hot topics in pharmaceutical research.

One of the key features of 7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione is its ability to interact with biological targets due to its planar aromatic system and electron-rich regions. This property is often exploited in the design of small-molecule therapeutics, a rapidly growing area in precision medicine. The presence of the bromo atom at the 7-position offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched by synthetic chemists in academic and industrial settings.

In recent years, the demand for heterocyclic compounds like 7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has surged due to their relevance in cancer research and neurodegenerative disease studies. For instance, its structural similarity to known ATP-competitive inhibitors has prompted investigations into its efficacy against protein kinases, a class of enzymes often dysregulated in cancers. Additionally, the pyridine moiety in its structure enhances solubility and bioavailability, addressing a common challenge in drug development.

The synthesis of CAS No. 850242-15-8 typically involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times, aligning with the industry's push toward green chemistry and sustainable practices. These methodologies are frequently queried in search engines by researchers seeking efficient synthetic routes.

From a commercial perspective, 7-bromo-2-methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione is available through specialized chemical suppliers, often listed under categories like building blocks or pharmaceutical intermediates. Its pricing and purity specifications (e.g., >98% HPLC) are critical factors for buyers, as highlighted in numerous online procurement discussions. The compound's stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality for laboratory use.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its biological profile, as well as explorations into its photophysical properties for potential applications in organic electronics. Given the rising interest in AI-driven drug design, computational models could also be employed to predict its interactions with novel targets, a topic increasingly searched in scientific databases.